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Compound of Interest

H-VAL-ARG-LYS-ARG-THR-LEU-

Compound Name:
ARG-ARG-LEU-OH

CAS No.: 105802-82-2

Cat. No.: B3026682

Get Quote

Part 1: Executive Technical Overview

The peptide sequence H-Val-Arg-Lys-Arg-Thr-Leu-Arg-Arg-Leu-OH (VRKRTLRRL)
corresponds to the polybasic domain (PBD) of the K-Ras4B C-terminal hypervariable region
(HVR). This sequence is the critical molecular anchor responsible for the electrostatic
recruitment of K-Ras4B to the anionic plasma membrane, specifically interacting with
phosphatidylserine and PIP2.

For researchers, this peptide presents a unigue set of physicochemical challenges. Its extreme
cationic nature (+6 charge at neutral pH) and high arginine content make it intensely
hygroscopic and prone to non-specific adsorption to laboratory plastics. This guide details the
physical properties, rigorous handling protocols, and quality control measures required to
maintain the integrity of this reagent.[1][2]

Part 2: Physicochemical Specifications[3]
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The following data summarizes the theoretical and observed properties of the lyophilized solid.

Table 1: Core Physicochemical Data

Property

Value | Description

Notes

Sequence

H-V-R-K-R-T-L-R-R-L-OH

N-terminus: Free Amine; C-

terminus: Free Acid

Molecular Formula

Cs4H108N26013

Molecular Weight

1253.56 Da (Average)

Monoisotopic Mass: ~1252.86
Da

Derived from 5 Arg + 1 Lys

Net Charge (pH 7.0) +6 ]

residues

Highly basic; positively
Isoelectric Point (pl) ~12.5 charged at all physiological

pHs

Amphipathic / Highly

Soluble in water; Leucine

Hydrophobicity N residues provide partial

Hydrophilic ) .

amphipathicity

White, amorphous "fluffy” Can collapse into a sticky gel if
Appearance ,

powder exposed to moisture

TFA (Standard) or Critical: See Section 3 for
Counter-lon

Acetate/Chloride

impact on cell toxicity

Part 3: The "Arginine Paradox" - Lyophilization &

Counter-lons|[7]

The physical stability of this peptide is dictated by its counter-ion. During solid-phase peptide

synthesis (SPPS), the peptide is cleaved using Trifluoroacetic Acid (TFA).[3][4] Unless a

specific salt exchange is requested, the lyophilized peptide exists as a TFA salt.

The Hygroscopicity Mechanism
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Arginine residues contain a guanidinium group that is capable of forming extensive hydrogen
bond networks with water molecules.

e The Trap: Upon opening a vial in ambient humidity, the lyophilized cake can absorb
atmospheric water within seconds.

e The Result: The powder collapses into a viscous, glassy droplet (deliquescence). This
makes accurate weighing impossible and accelerates hydrolytic degradation.

Counter-lon Impact on Research[7]

o TFA Salts (Standard): Produce a structurally stable, fluffy cake that is easy to handle.
However, TFA is cytotoxic and can artificially alter cellular potassium channels or acidify
culture media.

o Acetate/Chloride Salts: Biocompatible, but extremely difficult to lyophilize. These salts often
result in a "glassy" or "shrink-wrapped" appearance inside the vial. This is not a sign of
degradation but a physical characteristic of the salt form.

Part 4: Validated Handling & Reconstitution
Protocols
Protocol A: Safe Opening & Storage

o Causality: Preventing condensation is easier than removing it. Cold vials act as condensers
for atmospheric moisture.

e Step 1: Remove the vial from -20°C storage.

o Step 2: Allow the vial to equilibrate to room temperature (20-25°C) for at least 60 minutes
inside a desiccator. Do NOT open the cap before this time.

o Step 3: Once opened, flush the headspace with dry nitrogen or argon before re-sealing if not
using the entire amount.

Protocol B: Reconstitution (Self-Validating System)
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o Challenge: Phosphate buffers (PBS) can cause precipitation of highly cationic peptides at
high concentrations due to charge neutralization/bridging.

o Step 1: Dissolve the peptide in sterile, nuclease-free water first. This ensures complete
solvation of the charged residues.

o Target Concentration: 1-5 mg/mL (Stock).
o Step 2: Vortex gently. The solution should be clear and colorless.

o Validation: Hold the vial against a black background. Any turbidity indicates aggregation or
salt impurities.

o Step 3: Dilute this water stock into your working buffer (e.g., PBS or HEPES).

o Note: If using for cellular assays, ensure the final TFA concentration is <0.1% to avoid
cytotoxicity.

Diagram 1: Handling & Reconstitution Logic

The following diagram illustrates the decision matrix for handling this hygroscopic peptide.
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Caption: Workflow for minimizing moisture uptake and ensuring solubility. Note the critical step
of water solubilization prior to buffer introduction.

Part 5: Quality Control & Experimental Application
HPLC Analysis of Polybasic Peptides

Standard C18 gradients often fail to retain this peptide because it is too hydrophilic.
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« Recommendation: Use an ion-pairing agent in the mobile phase.
o Buffer A: Water + 0.1% TFA (essential for retention).
o Buffer B: Acetonitrile + 0.1% TFA.

o Column: C18 or C8 wide-pore (300A) to prevent pore exclusion.

Membrane Interaction Mechanism

This peptide functions by electrostatic attraction. In experimental setups (e.g., Liposome
Binding Assays), the peptide will bind strongly to vesicles containing PS (Phosphatidylserine)
or PIP2.

Diagram 2: Mechanism of Action (K-Ras4B PBD)
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Caption: The electrostatic mechanism by which the polybasic domain anchors K-Ras4B to
anionic membrane surfaces.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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